1'-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide

• IUPAC Name: 1-[(2,5-dimethylphenyl)carbamothioyl]-4-piperidin-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H30N4OS/c1-15-6-7-16(2)17(14-15)22-19(26)23-12-8-20(9-13-23,18(21)25)24-10-4-3-5-11-24/h6-7,14H,3-5,8-13H2,1-2H3,(H2,21,25)(H,22,26)
• InChI Key: FUNAHHGNDJAJIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=S)N2CCC(CC2)(C(=O)N)N3CCCCC3
• Molecular Formula: C20H30N4OS
• Molecular Weight: 374.5 g/mol

Description

1-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1990s and has since been the focus of numerous scientific studies.

Mechanism of Action

1'-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide works by activating the STING (Stimulator of Interferon Genes) pathway, which is involved in the immune response to viral infections and cancer. When 1'-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide binds to the STING receptor, it triggers the production of interferons and other cytokines, which can help to kill cancer cells.
Biochemical and Physiological Effects:
1'-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide has been shown to have a number of biochemical and physiological effects. It can induce the production of cytokines, activate immune cells, and increase the permeability of blood vessels in tumors. These effects can help to kill cancer cells and improve the delivery of chemotherapy drugs to tumors.

Advantages and Limitations for Lab Experiments

One advantage of 1'-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide is its ability to activate the immune system and induce the production of cytokines, which can help to kill cancer cells. However, 1'-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide has some limitations for lab experiments, including its low solubility in water and its short half-life in the body.

Future Directions

There are several future directions for research on 1'-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide. One area of focus is on developing new formulations of 1'-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide that can improve its solubility and increase its half-life in the body. Another area of research is on identifying biomarkers that can predict which patients will respond best to 1'-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide treatment. Finally, there is interest in combining 1'-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide with other cancer treatments, such as chemotherapy and immunotherapy, to improve its effectiveness.

Scientific Research Applications

1'-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide has been studied extensively for its potential use in cancer treatment. It has been shown to have anti-tumor activity in a variety of cancer types, including lung, breast, and colon cancer. 1'-{[(2,5-dimethylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide works by activating the immune system and inducing the production of cytokines, which can help to kill cancer cells.